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Documented Mitochondrial Effects of Agaric Acid

The table below summarizes the key experimental findings on agaric acid, all derived from studies on rat

renal cortical mitochondria [1] [2].

Effect / Parameter Measured Observed Change Reported Concentration

Calcium Ion (Ca²⁺) Release Promoted efflux of accumulated Ca²⁺ 2.5 - 20 μM [2]

Transmembrane Potential
(ΔΨm)

Collapse 2.5 - 20 μM [2]

Mitochondrial Swelling Induced 2.5 - 20 μM [2]

Adenine Nucleotide
Translocase (ANT)

Inhibited; blocked binding of eosin-5-
maleimide to ANT

Not specified (in binding
assay) [1]

Citrate Transport Inhibited Not specified [2]
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The mechanistic data summarized above were obtained using isolated mitochondria through the following

general methodology [1] [2]:

Mitochondria Isolation: Mitochondria are isolated from rat renal cortex via tissue homogenization
and differential centrifugation in a sucrose-based buffer (e.g., SHE+ buffer) to maintain structural

integrity.
Calcium Efflux Assay: Mitochondria are loaded with Ca²⁺, and Ca²⁺-sensitive dyes or electrodes

measure the efflux rate upon agaric acid application.
Membrane Potential (ΔΨm) Assessment: Fluorescent dyes like TMRM are used; a decrease in

fluorescence signal upon agaric acid treatment indicates depolarization.
Swelling Measurement: A decrease in light scattering of the mitochondrial suspension, measured

spectrophotometrically, indicates mitochondrial swelling.
ANT Interaction Study: The binding of agaric acid to ANT is inferred from its ability to displace

specific ANT ligands like eosin-5-maleimide.

Mechanism of Action Visualized

The following diagram illustrates the documented molecular mechanism of agaric acid, integrating the

findings from the studies on rat kidney mitochondria [1] [2].
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Research Gaps and Future Directions

The major gap in current research is the lack of comparative studies across different cell lines. Future work

should focus on:

Expanding Cell Type Analysis: Prioritize testing in other primary cells (e.g., hepatic, neuronal) and
cancer cell lines to evaluate tissue-specific and disease-specific effects.

Functional Metabolic Profiling: Use tools like Seahorse Analyzers to measure how agaric acid
affects key parameters like Oxygen Consumption Rate (OCR) and Extracellular Acidification Rate

(ECAR) in live cells [3].
Advanced Structural Imaging: Employ techniques like transmission electron microscopy (TEM) and

super-resolution microscopy to visualize agaric acid-induced changes in mitochondrial structure,
such as cristae breakdown [3].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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